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Compound of Interest

Compound Name: Methoxymethyl acetate

Cat. No.: B1615274 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Methoxymethyl acetate, a key organic compound, serves as a versatile reagent and

intermediate in various chemical syntheses. This guide provides a comprehensive overview of

its chemical identity, properties, synthesis, and applications, with a particular focus on its

relevance to pharmaceutical and chemical research.

Chemical Identity
IUPAC Name: methyl 2-methoxyacetate[1]

CAS Number: 6290-49-9[1]

Synonyms: Methyl methoxyacetate, Methoxyacetic acid methyl ester, Methyl α-

methoxyacetate[2]

Physicochemical and Spectroscopic Data
The following tables summarize the key physical, chemical, and spectroscopic properties of

methoxymethyl acetate.

Table 1: Physical and Chemical Properties
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Property Value Reference

Molecular Formula C4H8O3 [1]

Molecular Weight 104.10 g/mol [1]

Appearance
Clear, colorless to slightly

brown liquid
[3]

Boiling Point 129-130 °C [3]

Density 1.051 g/mL at 25 °C [3]

Refractive Index n20/D 1.396 [3]

Flash Point 35 °C (96 °F) [3][4]

Water Solubility Soluble [3]

LogP -0.035 (estimated) [3]

Table 2: Spectroscopic Data
Technique Key Features Reference

¹H NMR (CDCl₃)

δ 4.60 - 4.80 (s, 2H, O-CH₂-O),

δ 3.50 - 4.50 (s, 3H, O-CH₃), δ

3.30 - 3.50 (s, 3H, O-CH₃)

[5]

¹³C NMR (CDCl₃)
δ 170-172 (C=O), δ 96-98 (O-

CH₂-O), δ 55-58 (O-CH₃)
[5]

IR (thin film)

Strong, broad absorption

around 1740-1715 cm⁻¹ (C=O

stretch)

[6]

Mass Spec (EI)
Molecular ion peak at m/z 104.

Key fragments at m/z 88, 43.
[6]

Synthesis of Methoxymethyl Acetate
Several synthetic routes to methoxymethyl acetate have been developed, each with its own

advantages and disadvantages. The choice of method often depends on the desired scale,
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purity requirements, and available starting materials.

Synthesis from Methylal and Formic Acid
This method provides a high-yield synthesis of methoxymethyl acetate under relatively mild

conditions.[7]

Experimental Protocol:

In a 200 mL stainless steel autoclave, add 35.2 g (0.46 mol) of methylal and 46.0 g (1.0 mol)

of formic acid.[7]

Add 0.4 g of p-toluenesulfonic acid as a catalyst.[7]

Seal the autoclave and heat the reaction mixture to 120°C for 6 hours. The pressure of the

system will be approximately 1 MPa.[7]

After the reaction is complete, cool the autoclave to room temperature.[7]

Remove the liquid from the reactor and analyze by gas chromatography to determine the

yield. The reported yield of methoxymethyl acetate is 85%.[7]

Other Synthetic Routes
Carbonylation of Dimethoxymethane (DMM): This industrial method involves the reaction of

DMM with carbon monoxide in the presence of a catalyst. A study using a sulfonic acid resin

catalyst reported a DMM conversion of 99.98% with a 50.66% selectivity for methoxymethyl
acetate at 393 K and 6.0 MPa.[8]

Esterification of Methoxyacetic Acid: Methoxyacetic acid can be esterified with methanol in

the presence of an acid catalyst to produce methoxymethyl acetate.

From Methyl Chloroacetate and Sodium Methoxide: This method involves the reaction of

methyl chloroacetate with sodium methoxide.[9]

Applications in Organic Synthesis
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Methoxymethyl acetate is a valuable intermediate in the synthesis of various organic

molecules, particularly in the pharmaceutical industry.

Precursor to the Methoxymethyl (MOM) Protecting
Group
A primary application of methoxymethyl acetate is as a precursor for the introduction of the

methoxymethyl (MOM) protecting group for alcohols. The MOM group is widely used to protect

hydroxyl functionalities during multi-step syntheses due to its stability under a range of

conditions and its ease of removal under acidic conditions.[5]

The formation of a MOM ether typically involves the reaction of an alcohol with a MOM-halide

(e.g., MOM-Cl), which can be generated in situ from reagents like methoxymethyl acetate.

The general scheme for the protection of an alcohol with a MOM group is as follows:

Pharmaceutical and Agrochemical Intermediate
Methoxymethyl acetate is an important intermediate in the synthesis of pharmaceuticals, such

as Vitamin B6, and various agrochemicals.[9][10]

Visualization of Workflows and Relationships
The following diagrams, generated using the DOT language, illustrate key processes and

concepts related to methoxymethyl acetate.

Synthesis and Purification Workflow
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Caption: Workflow for the synthesis and purification of methoxymethyl acetate.

Synthetic Routes Overview
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Caption: Overview of common synthetic routes to methoxymethyl acetate.

Role as a MOM Group Precursor
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Caption: Logical relationship of methoxymethyl acetate as a precursor to the MOM protecting

group.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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